![molecular formula C11H10N2O2 B11895782 8-Nitro-1,2,3,4-tetrahydrocyclopenta[b]indole](/img/structure/B11895782.png)
8-Nitro-1,2,3,4-tetrahydrocyclopenta[b]indole
Overview
Description
8-Nitro-1,2,3,4-tetrahydrocyclopenta[b]indole is a nitrogen-containing heterocyclic compound It is characterized by its unique structure, which includes a nitro group attached to the indole ring
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 8-Nitro-1,2,3,4-tetrahydrocyclopenta[b]indole typically involves the nitration of 1,2,3,4-tetrahydrocyclopenta[b]indole. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions . The reaction is exothermic and requires careful monitoring to prevent decomposition of the product.
Industrial Production Methods: Industrial production of this compound may involve large-scale nitration processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors can enhance the efficiency and safety of the production process.
Chemical Reactions Analysis
Types of Reactions: 8-Nitro-1,2,3,4-tetrahydrocyclopenta[b]ind
Properties
Molecular Formula |
C11H10N2O2 |
|---|---|
Molecular Weight |
202.21 g/mol |
IUPAC Name |
8-nitro-1,2,3,4-tetrahydrocyclopenta[b]indole |
InChI |
InChI=1S/C11H10N2O2/c14-13(15)10-6-2-5-9-11(10)7-3-1-4-8(7)12-9/h2,5-6,12H,1,3-4H2 |
InChI Key |
BOWHKJAFWFYADW-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=C(C1)NC3=C2C(=CC=C3)[N+](=O)[O-] |
Origin of Product |
United States |
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